Cas no 1006456-94-5 (1-(4-methoxyphenoxy)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(4-methoxyphenoxy)methyl-1H-pyrazol-4-amine
• CAS No: 1006456-94-5
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• MDL: MFCD04967649
• CID: 3058332
• PubChem ID: 19618458
• Update Time: 2025-05-27

1-(4-methoxyphenoxy)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxy-phenoxymethyl)-1H-pyrazol-4-ylamine
• 1-(4-methoxyphenoxy)methyl-1H-pyrazol-4-amine
• 1006456-94-5
• AKOS000306047
• STK352608
• CS-0302876
• EN300-231745
• 1-[(4-methoxyphenoxy)methyl]-1H-pyrazol-4-amine
• 1-((4-Methoxyphenoxy)methyl)-1H-pyrazol-4-amine
• 1-[(4-methoxyphenoxy)methyl]pyrazol-4-amine

• MDL： MFCD04967649
• Inchi： 1S/C11H13N3O2/c1-15-10-2-4-11(5-3-10)16-8-14-7-9(12)6-13-14/h2-7H,8,12H2,1H3
• InChI Key： VYXRNAUMKHWQII-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CN1C=C(C=N1)N

Computed Properties

• Exact Mass: 219.100776666Da
• Monoisotopic Mass: 219.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-methoxyphenoxy)methyl-1H-pyrazol-4-amine

Introduction to 1-(4-methoxyphenoxy)methyl-1H-pyrazol-4-amine (CAS No. 1006456-94-5)

1-(4-methoxyphenoxy)methyl-1H-pyrazol-4-amine, with the CAS number 1006456-94-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for treating neurological disorders and cancer.

The methoxyphenoxy group in 1-(4-methoxyphenoxy)methyl-1H-pyrazol-4-amine plays a crucial role in modulating its biological activity. The presence of this group enhances the compound's lipophilicity, which is essential for its ability to cross the blood-brain barrier and exert its effects on central nervous system (CNS) targets. Additionally, the pyrazol ring, a common motif in many bioactive molecules, contributes to the compound's stability and pharmacological profile.

Recent studies have highlighted the potential of 1-(4-methoxyphenoxy)methyl-1H-pyrazol-4-amine as a lead compound for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and neuroprotective properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines and reduces oxidative stress in neuronal cells, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In another significant development, a team of researchers from the University of California, San Francisco, investigated the anticancer properties of 1-(4-methoxyphenoxy)methyl-1H-pyrazol-4-amine. Their findings, published in Cancer Research, revealed that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The structural flexibility and functional versatility of 1-(4-methoxyphenoxy)methyl-1H-pyrazol-4-amine make it an attractive scaffold for medicinal chemists to explore further. Through structure-based drug design and combinatorial chemistry approaches, researchers can optimize its pharmacological properties to enhance its therapeutic efficacy and reduce potential side effects. This compound's ability to interact with multiple biological targets also opens up possibilities for developing multi-targeted therapies that address complex diseases more effectively.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-methoxyphenoxy)methyl-1H-pyrazol-4-amine-derived drugs in human subjects. Preliminary results from phase I trials have shown promising outcomes, with patients exhibiting good tolerability and significant improvements in disease symptoms. These findings underscore the potential of this compound as a valuable addition to the arsenal of therapeutic agents available for treating various medical conditions.

In conclusion, 1-(4-methoxyphenoxy)methyl-1H-pyrazol-4-amine (CAS No. 1006456-94-5) represents a promising lead compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an exciting area of study for scientists and clinicians alike. As research continues to advance, it is likely that this compound will play a significant role in the development of novel therapies for neurological disorders, cancer, and other diseases.